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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to help researchers, scientists, and drug development professionals identify and
mitigate common artifacts encountered during PET/CT imaging experiments.

Frequently Asked Questions (FAQS)

Q1: What are the most common sources of artifacts in PET/CT imaging?

Artifacts in PET/CT imaging can be broadly categorized into three main groups: patient-related,
instrument-related, and radiotracer-related.[1] The most frequently observed artifacts are due to
metallic implants, respiratory motion, CT contrast media, and image truncation.[2][3] These
often arise because the CT scan is used for attenuation correction of the PET data.[2]

Q2: How can | differentiate between a true signal and an artifact?

A key strategy is to compare the attenuation-corrected (AC) PET images with the non-
attenuation-corrected (NAC) PET images.[1][4] Artifacts introduced by the CT-based
attenuation correction, such as those from metallic implants, will be present on the AC images
but not on the NAC images.[4] NAC images, while not quantitatively accurate, can help confirm
if an area of high uptake is a true physiological finding or an artifact.[1]

Q3: Can patient motion during the scan affect the results?
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Yes, patient motion is a significant source of artifacts.[5] Since PET and CT scans are acquired
sequentially, any patient movement between the two acquisitions can lead to misregistration of
the anatomical and functional data.[1] This is particularly common in the head and neck region.

[1]
Q4: What is a truncation artifact and how can it be avoided?

A truncation artifact occurs when a portion of the patient's body is outside the CT field of view
(FOV) but within the larger PET FOV.[1][2] This leads to an underestimation of attenuation at
the edges of the image, which can create a rim of artificially high activity.[4][6] To prevent this,
ensure the patient is centered in the scanner and, for whole-body scans, position the arms
above the head.[1][4]

Troubleshooting Guides

Issue 1: Artificial "Hot Spots" or Areas of Increased
Uptake

Symptoms: Focal areas of high radiotracer uptake on the attenuation-corrected PET image that
do not correspond to expected biological activity.

Possible Causes and Solutions:

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://radiologykey.com/recognizing-and-preventing-artifacts-with-spect-and-pet-imaging/
https://cme.lww.com/files/FDGPETCTArtifactsandPitfalls-1486051971215.pdf
https://cme.lww.com/files/FDGPETCTArtifactsandPitfalls-1486051971215.pdf
https://cme.lww.com/files/FDGPETCTArtifactsandPitfalls-1486051971215.pdf
https://tech.snmjournals.org/content/33/3/156
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Sdm_8_PET_Image_Artifacts.pdf
https://inis.iaea.org/records/7j40q-0rz35
https://cme.lww.com/files/FDGPETCTArtifactsandPitfalls-1486051971215.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Sdm_8_PET_Image_Artifacts.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10822305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Cause

Description

Troubleshooting Steps &
Solutions

Metallic Implants

High-density objects like dental
fillings, surgical clips, or
prosthetics cause streaking
artifacts on the CT image,
leading to an overestimation of
attenuation and false "hot
spots" on the PET image.[3][4]

[7]

1. Review Non-Attenuation-
Corrected (NAC) Images:
Compare AC and NAC images.
The artifactual uptake will not
be present on the NAC
images.[4] 2. Metal Artifact
Reduction (MAR) Software: If
available, use specialized
software to correct the CT data
before attenuation correction.
[4] 3. Subject Preparation:
Request subjects to remove
any external metallic objects

before the scan.[3]

CT Contrast Media

lodinated contrast agents used
for diagnostic CT scans have
high CT numbers, which can
lead to an overestimation of
PET tracer uptake if the
contrast-enhanced CT is used

for attenuation correction.[2][4]

1. Scan Timing: If possible,
perform the low-dose CT for
attenuation correction before
administering contrast media.
[4] 2. Awareness: If a contrast-
enhanced CT is necessary, be
aware of this potential artifact
during data analysis and

interpretation.
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1. Careful Injection Technique:
Ensure proper venous access
and avoid aspiration of blood

o S into the syringe.[1] 2. Image
Intense activity at the injection _ _
] Review: Note the location of
) ) site due to leakage of the o )
Radiotracer Extravasation ] ) the injection site and look for
radiotracer into the ] ]
corresponding high uptake.

subcutaneous tissue.[1] )
This can also affect
quantitative analysis by
reducing the amount of tracer

circulating systemically.[1]

Issue 2: Artificial "Cold Spots" or Photopenic Areas

Symptoms: Areas of unexpectedly low or absent radiotracer uptake on the PET image.

Possible Causes and Solutions:
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Description

Troubleshooting Steps &
Solutions

Respiratory Mismatch

A discrepancy between the
diaphragm's position during
the typically breath-held, rapid
CT scan and its average
position during the longer, free-
breathing PET scan.[2][8] This
is a very common artifact.[3]
This can result in curvilinear
cold areas at the lung-

diaphragm interface.[2][6]

1. Breathing Instructions:
Instruct the subject to breathe
shallowly and consistently
throughout the entire scan.[4]
Acquiring the CT during mid-
expiration can help minimize
the mismatch.[2][4] 2. Gated
Imaging: If available, use
respiratory gating techniques
to acquire data at specific

phases of the respiratory cycle.

Beam Hardening

Occurs when the X-ray beam
passes through dense objects
(like bone or when the patient's
arms are at their side), leading
to streak artifacts on the CT
image.[1][8] This can cause an
underestimation of attenuation

in adjacent tissues.

1. Patient Positioning: For
body scans, position the
patient with their arms above
their head to reduce artifacts in

the chest and abdomen.[8]

Truncation Artifacts

As described above, when
parts of the body are outside
the CT FOV, it can lead to an
underestimation of attenuation,
creating photopenic areas in
addition to the "hot" rim.[1][6]

1. Centering: Ensure the
patient is properly centered in
the gantry.[1] 2. Extended FOV
Reconstruction: Some systems
offer software to reconstruct
the CT data with an extended

field of view.[9]

Experimental Protocols

Protocol 1: Standard Quality Control (QC) with a Uniformity Phantom

This protocol is essential for routine QC to ensure the PET scanner is functioning correctly and

to identify potential detector-related artifacts.
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e Phantom Preparation: Use a standard uniformity phantom filled with a known concentration
of a long-lived positron emitter (e.g., 68Ge/%8Ga).

» Positioning: Place the phantom in the center of the scanner's field of view.[4]
o Data Acquisition:
o Perform a short CT scan for attenuation correction.[4]

o Acquire a PET scan for a duration sufficient to obtain high-count statistics (typically 5-10
minutes).[4]

e Image Reconstruction: Reconstruct the PET data using the standard clinical or research
protocol, including attenuation and scatter correction.[4]

e Analysis:

o Visually inspect the reconstructed images for any non-uniformities, such as rings or bands,
which could indicate a detector problem.[4]

o Draw several regions of interest (ROIs) in the center and periphery of the phantom to
verify uniform activity concentration.[4]

Visual Troubleshooting Workflows

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Sdm_8_PET_Image_Artifacts.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Sdm_8_PET_Image_Artifacts.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Sdm_8_PET_Image_Artifacts.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Sdm_8_PET_Image_Artifacts.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Sdm_8_PET_Image_Artifacts.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Sdm_8_PET_Image_Artifacts.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10822305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE O iy

Artifact Observed in PET/CT Image
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Identify and Report Artifact

Click to download full resolution via product page

Caption: A logical workflow for identifying the source of a PET/CT artifact.
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Post-Scan Correction

Pre-Scan Mitigation (Respiratory Gating)

Protocol Selection

- Arms Up Positioning
- Scan order (CT before contrast) (MAR Software)

Patient Preparation Review NAC Images
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- Breathing Instructions

Click to download full resolution via product page

Caption: Pre-scan and post-scan strategies for artifact mitigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10822305#troubleshooting-common-artifacts-in-
detectnet-pet-ct-imaging]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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